1-[2-(Dimethylamino)ethyl]indole-4-carboxylic acid
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Overview
Description
1-[2-(Dimethylamino)ethyl]indole-4-carboxylic acid is a synthetic compound belonging to the indole family. Indoles are significant heterocyclic systems found in various natural products and drugs. This compound is characterized by the presence of a dimethylaminoethyl group attached to the indole ring, which imparts unique chemical and biological properties.
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 1-[2-(Dimethylamino)ethyl]indole-4-carboxylic acid typically involves the following steps:
Starting Material: The synthesis begins with the preparation of the indole core, which can be achieved through the Fischer indole synthesis.
Industrial Production Methods: Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of continuous flow reactors to ensure efficient mixing and heat transfer, which are crucial for maintaining reaction conditions and achieving high yields .
Chemical Reactions Analysis
Types of Reactions: 1-[2-(Dimethylamino)ethyl]indole-4-carboxylic acid undergoes various chemical reactions, including:
Common Reagents and Conditions:
Oxidation: Potassium permanganate, chromium trioxide, acidic or basic conditions.
Reduction: Lithium aluminum hydride, sodium borohydride, anhydrous conditions.
Substitution: Electrophiles such as halogens, sulfonyl chlorides, acidic or basic catalysts.
Major Products Formed:
Scientific Research Applications
1-[2-(Dimethylamino)ethyl]indole-4-carboxylic acid has diverse applications in scientific research:
Mechanism of Action
The mechanism of action of 1-[2-(Dimethylamino)ethyl]indole-4-carboxylic acid involves its interaction with specific molecular targets and pathways:
Molecular Targets: The compound can interact with enzymes, receptors, and proteins, forming hydrogen bonds and other interactions that modulate their activity.
Pathways Involved: The compound can influence various biochemical pathways, including those involved in cell signaling, metabolism, and gene expression.
Comparison with Similar Compounds
1-[2-(Dimethylamino)ethyl]indole-4-carboxylic acid can be compared with other similar indole derivatives:
Similar Compounds: Indole-3-acetic acid, indole-2-carboxylic acid, and other substituted indoles.
Properties
Molecular Formula |
C13H16N2O2 |
---|---|
Molecular Weight |
232.28 g/mol |
IUPAC Name |
1-[2-(dimethylamino)ethyl]indole-4-carboxylic acid |
InChI |
InChI=1S/C13H16N2O2/c1-14(2)8-9-15-7-6-10-11(13(16)17)4-3-5-12(10)15/h3-7H,8-9H2,1-2H3,(H,16,17) |
InChI Key |
WMXWLGZLNNRLCF-UHFFFAOYSA-N |
Canonical SMILES |
CN(C)CCN1C=CC2=C(C=CC=C21)C(=O)O |
Origin of Product |
United States |
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